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For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylolpropane Trioleate, commonly abbreviated as TMPTO, is a synthetic ester prized

for its excellent lubricating properties, high viscosity index, and biodegradability.[1][2] It is

synthesized through the esterification of trimethylolpropane (TMP) and oleic acid (OA).[3][4][5]

[6] Chemically, it is a triester with the molecular formula CH₃CH₂C(CH₂OOCC₁₇H₃₃)₃.[1][7]

TMPTO serves as a high-performance base oil in a variety of industrial applications, including

fire-resistant hydraulic fluids, metalworking fluids, and environmentally acceptable lubricants.[1]

[2][7][8] Its favorable characteristics, such as high thermal stability, low volatility, and good

hydrolytic stability, make it a subject of interest in advanced lubricant development.[2][8]

Physical and Chemical Properties
The core physical and chemical characteristics of Trimethylolpropane Trioleate are

summarized below. These properties underscore its suitability for high-performance lubrication

applications.
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Property Value Units Notes / Reference

Identifier

CAS Number
57675-44-2 or 11138-

60-6
-

[1][9] Note: Multiple

CAS numbers may be

used in literature.

Molecular Formula C₆₀H₁₁₀O₆ - [9]

Molecular Weight ~927.5 g/mol [9]

Physical Properties

Appearance
Colorless or yellow

clear liquid
- [1][7]

Kinematic Viscosity @

40°C
45 - 55 mm²/s (cSt) [1][10]

Kinematic Viscosity @

100°C
9 - 10 mm²/s (cSt) [1]

Viscosity Index 180 - 183 - [1]

Density / Specific

Gravity @ 20°C
0.913 - 0.928 g/cm³ [11]

Flash Point (Open

Cup)
>290 °C [1]

Pour Point -30 to -47 °C [1][11]

Chemical Properties

Acid Value < 2.0 mg KOH/g [1][11]

Saponification Value 180 - 200 mg KOH/g [1][11]

Hydroxyl Value < 10 mg KOH/g [1][11]
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The determination of the physicochemical properties of TMPTO follows standardized testing

methods, primarily those established by ASTM International. Below are detailed methodologies

for key experiments.

Kinematic Viscosity Determination (ASTM D445)
This method determines a fluid's resistance to flow under gravity at a controlled temperature.

Apparatus: A calibrated glass capillary viscometer, a constant temperature bath, a

thermometer, and a timer.

Procedure:

A fixed volume of the TMPTO sample is introduced into the viscometer tube.[2]

The viscometer is placed in a temperature-controlled bath (typically at 40°C or 100°C) until

the sample reaches thermal equilibrium.[2][8]

The oil is drawn up into the tube by suction to a point above the timing marks.

The time taken for the leading edge of the oil meniscus to pass between two marked

points under the influence of gravity is accurately measured.[12][13]

The kinematic viscosity (ν) is calculated by multiplying the measured flow time (t) by the

viscometer's calibration constant (C): ν = C × t.[13]

The process is repeated, and the average of two acceptable determinations is reported as

the final result.[13]

Flash Point Determination (ASTM D92)
This method uses the Cleveland Open Cup (COC) tester to determine the temperature at which

vapors from the sample will ignite.[11]

Apparatus: Cleveland Open Cup apparatus, heating plate, thermometer, and a small test

flame applicator.[10]

Procedure:
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The test cup is filled with the TMPTO sample to a specified filling mark.[11]

The sample is heated at a controlled, steady rate, causing flammable vapors to form

above the liquid surface.[11][14]

A small test flame is passed across the top of the cup at regular temperature intervals.[11]

[14]

The flash point is the lowest temperature at which the application of the test flame causes

the vapors above the sample to ignite in a brief flash.[11][14]

Pour Point Determination (ASTM D97)
This method determines the lowest temperature at which a liquid petroleum product will

continue to flow.

Apparatus: Test jar, thermometer, cooling bath, and jacket.

Procedure:

The TMPTO sample is poured into a test jar.

The sample is first heated to ensure all wax crystals are dissolved and then cooled at a

specified rate inside a cooling bath.[15]

Starting at a temperature about 9°C above the expected pour point, the test jar is removed

from the bath at every 3°C interval and tilted to observe for any movement of the liquid's

surface.[15][16]

When the sample no longer flows when the jar is tilted horizontally for 5 seconds, the test

is complete.[16]

The pour point is recorded as 3°C above the temperature at which the oil ceased to flow.

[16]

Acid Value Determination (ASTM D974)
This method measures the acidic constituents in the oil via color-indicator titration.[9]
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Apparatus: Burette, flask, titration solvent (toluene and isopropyl alcohol mixture), potassium

hydroxide (KOH) titrant, and p-naphtholbenzein indicator.

Procedure:

A weighed amount of the TMPTO sample is dissolved in the titration solvent.[17]

A color indicator is added to the solution.

The solution is titrated with a standardized solution of alcoholic potassium hydroxide

(KOH).[9][17]

The endpoint is reached when a distinct color change persists for at least 15 seconds.

The acid value, expressed in mg of KOH per gram of sample, is calculated from the

volume of titrant used and the weight of the sample.[17]

Saponification Value Determination (ASTM D94 / ISO
3657)
This value represents the amount of base required to saponify a fat or oil.

Apparatus: Reflux condenser, flask, heating bath, hydrochloric acid (HCl) titrant, and

phenolphthalein indicator.

Procedure:

A weighed sample of TMPTO is mixed with an excess of alcoholic potassium hydroxide

(KOH) solution in a flask.

The mixture is heated under a reflux condenser for a set period to ensure complete

saponification (hydrolysis of the ester).

After cooling, the solution is titrated with a standardized hydrochloric acid (HCl) solution

using phenolphthalein as an indicator to determine the amount of unreacted (excess)

KOH.[18]

A "blank" titration is performed without the oil sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.youtube.com/watch?v=KZ35K05SA7g
https://store.astm.org/d0974-08e01.html
https://www.youtube.com/watch?v=KZ35K05SA7g
https://www.youtube.com/watch?v=KZ35K05SA7g
https://en.wikipedia.org/wiki/Saponification_value
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The saponification value is calculated from the difference between the blank and sample

titrations.[18]

Synthesis of Trimethylolpropane Trioleate
TMPTO is synthesized via the direct esterification of Trimethylolpropane (TMP) with Oleic Acid

(OA).[3][4]

Apparatus: Three-necked glass reactor, magnetic stirrer, heating mantle, and a vacuum or

distillation setup.[19]

Procedure:

A specific molar ratio of Oleic Acid and Trimethylolpropane are added to the reactor.[3][19]

For example, 55.2 g of OA and 8.2 g of TMP.[3]

The mixture is heated (e.g., to 180°C) and stirred.[3][7]

A catalyst, such as sulfuric acid or benzenesulfonic acid, is added to facilitate the reaction.

[6][7]

The reaction is a reversible dehydration condensation.[3] To drive the reaction forward, the

water produced is continuously removed, either by vacuum distillation or azeotropic

distillation using a solvent like toluene.[3][6][19]

The reaction progress is monitored by periodically measuring the acid value of the

mixture.[3]

Once the desired conversion rate is achieved (e.g., >92%), the mixture is cooled, and the

final product is purified.[7]

Visualizations
As an industrial lubricant, TMPTO is not involved in biological signaling pathways. The

following diagram illustrates a logical workflow for its chemical synthesis.
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Figure 1: Synthesis of TMPTO via Catalytic Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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